Cas no 1548991-97-4 (2-(5-Fluoropyridin-2-yl)propanenitrile)

• Product Name: 2-(5-Fluoropyridin-2-yl)propanenitrile
• CAS No: 1548991-97-4
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 5743683
• PubChem ID: 83125640
• Update Time: 2023-11-11

2-(5-Fluoropyridin-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS021447072
• 1548991-97-4
• 2-(5-fluoropyridin-2-yl)propanenitrile
• EN300-1617401
• 2-Pyridineacetonitrile, 5-fluoro-α-methyl-
• 2-(5-Fluoropyridin-2-yl)propanenitrile

• Inchi： 1S/C8H7FN2/c1-6(4-10)8-3-2-7(9)5-11-8/h2-3,5-6H,1H3
• InChI Key： WHULKHBFLQLDJQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C#N)C

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 219.1±25.0 °C(Predicted)
• pka: 0.91±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives